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Compound of Interest

6-(Cyclopropylmethoxy)-2-fluoro-
Compound Name:
3-nitropyridine

Cat. No.: B8028071

Get Quote

Executive Summary & Structural Logic

Compound Identity: 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine Molecular Formula: C

H

FN

@)

Molecular Weight: 212.18 Da[1]

This molecule represents a "push-pull” pyridine system.[1] The 3-nitro group (strongly electron-
withdrawing) activates the ring, particularly at the C2 and C6 positions, making them
susceptible to nucleophilic aromatic substitution (

). The 2-fluoro substituent is a critical handle for further functionalization (e.g.,

with amines), while the 6-cyclopropylmethoxy group acts as an electron-donating substituent
via resonance, significantly shielding the C5 proton.
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Structural Numbering & Electronic Environment

e Position 2 (F): Highly deshielded carbon due to direct attachment to Fluorine and ortho-Nitro
group.[1]

e Position 3 (NO

): Strongly deshields the adjacent H4 proton via the anisotropic effect and electron
withdrawal.

» Position 6 (O-R): Electron-rich center; the alkoxy group shields the adjacent H5 proton.[1]

» Side Chain: The cyclopropylmethoxy moiety provides a distinct aliphatic signature (doublet
for

and high-field multiplets for the ring).[1]

Experimental Protocol: Sample Preparation

To ensure spectral fidelity and minimize solvent effects, the following protocol is recommended.

Solvent Selection[1][2][3]

e Primary: Chloroform-

(

, 99.8% D) is the standard solvent. It minimizes H-bonding interactions and provides clear
resolution of the aromatic doublet system.[1]

e Secondary: DMSO-

is recommended if the sample contains polar impurities or if rotameric broadening is
observed (though unlikely for this rigid system).[1]

Preparation Steps[1][2][3][4][5][6]1[7]

e Mass: Weigh 5-10 mg of the solid/olil.

e Volume: Dissolve in 0.6 mL of
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« Filtration: Filter through a cotton plug within a glass pipette to remove inorganic salts (e.qg.,

) often carried over from synthesis.

o Reference: Ensure TMS (0.00 ppm) or residual

(7.26 ppm) is present for calibration.

Spectral Data Analysis
H NMR (400 MHz, CDCI )

The proton spectrum is characterized by a distinct AB system on the pyridine ring and a classic
cyclopropylmethyl pattern.
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Assignment

Position
(Hz) Logic

(ppm) Multiplicity

Deshielded:

Ortho to -NO

[1] May show
H4 8.45 - 8.55 Doublet (dd*)

small

coupling (1-2

Hz).

Shielded: Ortho

to -OCH
H5 6.90 - 7.00 Doublet
R (mesomeric

donation).

Characteristic of

rimary alkox
OCH 4.20-4.25 Doublet primary aloxy

adjacent to

cyclopropyl.

Methine proton
of the
cyclopropyl ring.
[1]

CH (Cyclopropyl) 1.25-1.35 Multiplet -

CH Cis to methine.

0.60 - 0.68 Multiplet ;
(Cyclopropyl) [1]

CH Trans to

0.35-0.42 Multiplet -

(Cyclopropyl) methine.[1]

*Note: H4 often appears as a doublet of doublets (dd) if the long-range coupling to Fluorine (

) is resolved.[1] If unresolved, it appears as a broadened doublet.

C NMR (100 MHz, CDCI )
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The carbon spectrum is dominated by C-F coupling, splitting several signals into doublets.

Splitting (
Carbon Assignment
(ppm) 9
)
Doublet ( Ipso to Oxygen; Para
C6 164.5 )
Hz) to Nitro.[1]
Doublet ( Ipso to Fluorine. Large
Cc2 152.0 coupling constant is
H2) diagnostic.
Doublet ( Aromatic CH; Ortho to
C4 138.5 )
Hz) Nitro.
Doublet (
C3 132.0 Ipso to Nitro.
Hz)
Singlet (or small Aromatic CH:
C5 108.5 _ )
) Shielded by Alkoxy.
Methylene of side
OCH 74.0 Singlet ] Y
chain.
CH (Cyclo) 10.0 Singlet Cyclopropyl methine.
CH
Cyclopropyl
3.5 Singlet yelopropy
(Cyclo) methylene.

F NMR (376 MHz, CDCI)

e Chemical Shift:

to

ppm.[1]
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o Pattern: Singlet (broadened by small H-couplings) or clearly resolved doublet if proton
decoupling is not applied.[1]

» Diagnostic Value: The presence of a signal in this region confirms the integrity of the C-F
bond, ruling out

side reactions where the fluoride might have been displaced by the alkoxide (which would
result in a loss of the

F signal).

Synthesis & Impurity Profiling

Understanding the synthesis helps identify potential spectral impurities. This compound is
typically synthesized via Regioselective Nucleophilic Aromatic Substitution (

).[2]
Reaction Pathway

Starting Material: 2,6-Difluoro-3-nitropyridine.[1][3] Reagent: Cyclopropylmethanol / Base (e.g.,
NaH or

). Regioselectivity: The nucleophile can attack C2 or C6.

o C2 Attack: Yields 2-(cyclopropylmethoxy)-6-fluoro-3-nitropyridine (Isomer A).[1]
o C6 Attack: Yields 6-(cyclopropylmethoxy)-2-fluoro-3-nitropyridine (Target).[1]

Note: The C6 position is often favored sterically, despite C2 being more activated by the ortho-
nitro group, especially under thermodynamic control or with bulky nucleophiles.

Distinguishing Isomers by NMR

If the reaction yields a mixture, the isomers can be distinguished by the coupling of the
aromatic protons:

e Target (2-F, 6-OR): H4 and H5 are ortho to each other (

Hz).
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¢ Isomer (2-OR, 6-F): The protons would be H4 and H5 (also ortho), but the chemical shifts will
differ. The most reliable distinction is

C NMR:
o In the target (2-F), C3 (bearing NO

) has a large

(

Hz) because the Fluorine is directly adjacent (C2).

o In the isomer (6-F), C3 (bearing NO
) is remote from the Fluorine (C6), resulting in a much smaller or negligible coupling.

Visualizations
Structural Connectivity & Coupling Map

This diagram illustrates the key scalar couplings (

) that define the NMR spectrum.

Pyridine Core
C2-F ~3J.CF N c4H 3J_HH (8.5Hz) C5-H
(d, J~240Hz) (~8.5 ppm) (~6.9 ppm)

C6-0
(d, J~10Hz)

(d, J~25Hz)

Side Chain

3J_HH (7Hz) Cyclopropyl
(m, 0.3-1.3 ppm)

Click to download full resolution via product page
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Caption: Connectivity map highlighting the diagnostic

coupling constants (Red) and

scalar couplings (Black).

Analytical Workflow

Crude Product

:

Dissolve in CDCI3
Filter through cotton

Acquire 1H NMR
(Check for d ~8.5 & ~6.9)

Acquire 19F NMR
(Confirm F integrity)

Quality Control Check:
1. Integration Ratio (Aromatic:Alkoxy = 2:2)
2. 19F Signal Presence (-65 ppm)

Click to download full resolution via product page
Caption: Step-by-step analytical workflow for validating the compound structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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